Cas no 616-24-0 (3-Aminopentane)

• Product Name: 3-Aminopentane
• CAS No: 616-24-0
• MF: C₅H₁₃N
• MW: 87.1634213924408
• MDL: MFCD00008096
• CID: 38958
• PubChem ID: 12019
• Update Time: 2025-08-03

3-Aminopentane Chemical and Physical Properties

Names and Identifiers

• 3-Pentylamine
• 3-Pentanamine
• 3-aminopentane
• 1-Ethylpropylamine
• pentan-3-amine
• 3-Amylamine
• Propylamine, 1-ethyl-
• 1-Ethyl-propylamine
• 3N2IT605HV
• pent-3-ylamine
• PQPFFKCJENSZKL-UHFFFAOYSA-N
• 3-amino pentane
• 3-Pentyl-amine
• 1-ethyl propylamine
• zlchem 314
• (1-ethylpropyl)amine
• 1-ethyl-propyl-amine
• 1-ethyl-propyl amine
• N-(diethylmethyl)amine
• .alpha.-Ethylpropylamine
• (1-ethyl-propyl)-amine
• 3-Aminopentane

• MDL： MFCD00008096
• Inchi： 1S/C5H13N/c1-3-5(6)4-2/h5H,3-4,6H2,1-2H3
• InChI Key： PQPFFKCJENSZKL-UHFFFAOYSA-N
• SMILES： NC(CC)CC
• BRN： 635658

Computed Properties

• Exact Mass: 87.10480
• Monoisotopic Mass: 87.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 23.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not available
• Density: 0.748 g/mL at 25 °C(lit.)
• Melting Point: -70°C (estimate)
• Boiling Point: 91°C
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: n20/D 1.4055(lit.)
• Water Partition Coefficient: dissolution
• PSA: 26.02000
• LogP: 1.83400
• Solubility: Not available
• Sensitiveness: Air Sensitive
• pka: 10.59(at 17℃)
• FEMA: 3998

3-Aminopentane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2733 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S16-S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R22; R34
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Aminopentane

Introduction to 3-Aminopentane (CAS No: 616-24-0)

3-Aminopentane, with the chemical formula C₅H₁₃N, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, featuring a primary amine group at the third carbon position, makes it a versatile intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention due to its utility in drug development, particularly in the design of peptidomimetics and enzyme inhibitors.

The CAS No 616-24-0 uniquely identifies this substance in scientific literature and industrial applications. Its pentane backbone, modified by an amine functional group, contributes to its reactivity and solubility characteristics, making it a valuable building block in synthetic chemistry. The compound’s ability to participate in various chemical reactions, such as nucleophilic substitutions and condensations, underscores its importance in medicinal chemistry.

In recent years, 3-Aminopentane has been extensively studied for its potential applications in the development of novel therapeutic agents. One notable area of research involves its use as a precursor in the synthesis of non-peptide inhibitors targeting protein-protein interactions. These inhibitors are crucial in treating a wide range of diseases, including cancer and inflammatory disorders. The structural flexibility of 3-Aminopentane allows chemists to modify its core structure, enabling the creation of molecules with tailored biological activities.

Moreover, advancements in computational chemistry have facilitated the design of 3-Aminopentane derivatives with enhanced pharmacokinetic properties. Molecular modeling studies have demonstrated that modifications at the amine group can significantly influence binding affinity and metabolic stability. This has led to the development of more effective and selective drug candidates. For instance, researchers have synthesized 3-Aminopentane analogs that exhibit potent inhibitory effects on specific enzymes implicated in metabolic diseases.

The pharmaceutical industry has also explored 3-Aminopentane as a key intermediate in the production of antibiotics and antiviral drugs. Its ability to form stable complexes with other biomolecules makes it an attractive candidate for drug delivery systems. Recent studies have shown that incorporating 3-Aminopentane into polymeric micelles can enhance drug solubility and target specificity, improving therapeutic outcomes.

Another emerging application of 3-Aminopentane is in the field of materials science. Researchers have utilized this compound to develop novel polymers with unique mechanical and thermal properties. These materials find applications in coatings, adhesives, and specialty plastics. The amine group’s reactivity allows for cross-linking and polymerization processes, resulting in materials with enhanced durability and functionality.

In conclusion, 3-Aminopentane (CAS No: 616-24-0) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and organic synthesis. Its structural features and chemical properties make it an indispensable tool for researchers aiming to develop innovative solutions to global health challenges. As scientific understanding progresses, the potential uses of 3-Aminopentane are likely to expand further, reinforcing its significance in modern chemistry.